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Compound of Interest

Compound Name: Fmoc-Lys(Boc)-PAB-OH

Cat. No.: B15551974

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for
Fmoc-Lys(Boc)-PAB-OH (Fmoc-N-g-Boc-p-aminobenzyl-L-lysine), a specialized peptide linker.
Due to the limited availability of a specific Safety Data Sheet (SDS) for this compound, this
document incorporates safety data from the structurally similar and well-documented
compound, Fmoc-Lys(Boc)-OH, as a surrogate for hazard identification and handling protocols.
It is imperative to handle all laboratory chemicals with caution and to use this guide as a
supplement to, not a replacement for, institutional safety protocols and professional judgment.

Compound Identification and Properties

Fmoc-Lys(Boc)-PAB-OH is a peptide linker that contains an Fmoc-protected amine and a
Boc-protected lysine residue.[1] The Fmoc group can be removed under basic conditions to
yield a free amine for further conjugation.[1]

Table 1: Physicochemical Properties of Fmoc-Lys(Boc)-PAB-OH
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Property

Value Source

Molecular Formula

C33H39N306 [1]12][3]

Molecular Weight 573.68 g/mol (approx. 573.7)
CAS Number 870487-06-2

Purity >96% to 98%

Appearance Solid

Table 2: Physicochemical Properties of the Surrogate Compound, Fmoc-Lys(Boc)-OH

Property Value Source

Molecular Formula C26H32N206

Molecular Weight 468.5 g/mol

CAS Number 71989-26-9

Melting Point 130-135 °C (decomposes)
Soluble in Chloroform,

- Dichloromethane, Ethyl

Solubility
Acetate, DMSO, Acetone.
Slightly soluble in water.
Stable under recommended

- storage conditions.
Stability

Incompatible with strong

oxidizing agents.

Hazard Identification and Toxicology

Based on the data for the surrogate compound Fmoc-Lys(Boc)-OH, Fmoc-Lys(Boc)-PAB-OH

is not classified as a hazardous substance. However, as with all chemicals, it should be

handled with care.

Toxicological Information (Fmoc-Lys(Boc)-OH as surrogate):
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» Acute Toxicity: Shall not be classified as acutely toxic. No data is available.
e Skin Corrosion/Irritation: Shall not be classified as corrosive/irritant to skin.

o Serious Eye Damage/Irritation: Shall not be classified as seriously damaging to the eye or
eye irritant.

o Respiratory or Skin Sensitisation: Shall not be classified as a respiratory or skin sensitiser.
o Germ Cell Mutagenicity: Shall not be classified as germ cell mutagenic.

o Carcinogenicity: Shall not be classified as carcinogenic. No component of this product
present at levels greater than or equal to 0.1% is identified as a probable, possible or
confirmed human carcinogen by IARC.

o Reproductive Toxicity: Shall not be classified as a reproductive toxicant.

o Specific Target Organ Toxicity (Single and Repeated Exposure): Shall not be classified as a
specific target organ toxicant.

Although not classified as hazardous, inhalation of dust may cause respiratory tract irritation,
and ingestion may be harmful.

Experimental Protocols: Safe Handling and Storage

The following protocols are based on best practices for handling non-hazardous chemical
solids and information derived from the surrogate compound, Fmoc-Lys(Boc)-OH.

Personal Protective Equipment (PPE)

Before handling Fmoc-Lys(Boc)-PAB-OH, ensure the following PPE is worn:
o Eye Protection: Safety glasses with side-shields.

o Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber). Gloves must
be inspected prior to use and disposed of properly after use.

o Body Protection: A lab coat or other protective clothing should be worn.
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» Respiratory Protection: If dust is generated, use a particulate filter respirator.

Handling

e Handle in a well-ventilated area, preferably in a chemical fume hood to avoid dust formation
and inhalation.

e Avoid contact with skin and eyes.
e Wash hands thoroughly after handling.

o Keep away from strong oxidizing agents.

Storage

o Storage Temperature: Store at -20°C.
o Container: Keep the container tightly closed in a dry and well-ventilated place.

e Incompatibilities: Store away from strong oxidizing agents.

First Aid Measures

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

» Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation
persists.

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

Spills and Disposal

o Spills: Use personal protective equipment. Avoid dust formation. Sweep up the spilled
material and place it in a suitable, closed container for disposal. Prevent the product from
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entering drains.

+ Disposal: Waste must be disposed of in accordance with federal, state, and local
environmental control regulations. Contact a licensed professional waste disposal service to
dispose of this material.

Visualized Workflows

The following diagrams illustrate the key workflows for the safe handling of Fmoc-Lys(Boc)-
PAB-OH.
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Caption: General workflow for the safe handling of Fmoc-Lys(Boc)-PAB-OH.
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Caption: Spill response workflow for Fmoc-Lys(Boc)-PAB-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safety and Handling of Fmoc-Lys(Boc)-PAB-OH: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551974#safety-and-handling-of-fmoc-lys-boc-pab-
oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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